6-Amino-5-(4-phenyl-1,3-thiazol-2-yl)-2-sulfanylpyridine-3-carbonitrile

• IUPAC Name: 6-amino-5-(4-phenyl-1,3-thiazol-2-yl)-2-sulfanylidene-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C15H10N4S2/c16-7-10-6-11(13(17)19-14(10)20)15-18-12(8-21-15)9-4-2-1-3-5-9/h1-6,8H,(H3,17,19,20)
• InChI Key: WHDFSMCYEBZRRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)C3=C(NC(=S)C(=C3)C#N)N
• Molecular Formula: C15H10N4S2
• Molecular Weight: 310.4 g/mol

Description

6-Amino-5-(4-phenyl-1,3-thiazol-2-yl)-2-sulfanylpyridine-3-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. This compound is a member of the pyridine family and is known for its unique chemical properties that make it an ideal candidate for various applications.

Scientific Research Applications

Chemical Synthesis and Reactions

6-Amino-5-(4-phenyl-1,3-thiazol-2-yl)-2-sulfanylpyridine-3-carbonitrile and its derivatives are primarily utilized in the field of chemical synthesis. They serve as 'privileged scaffolds' due to their potential in forming biologically active compounds. The compound has been involved in various chemical reactions, producing a range of products with possible pharmaceutical and biological applications. For instance, a study highlighted the reaction of a similar compound with different reagents leading to the formation of new oxopyrazolinylpyridines and related pyridopyrimidines (Ahmed et al., 2002). Another research demonstrated the synthesis of novel 4-acyl-2-amino-6-sulfanylpyridine-3,5-dicarbonitriles, shedding light on the compound's significance in pharmaceutical and medicinal research (Grigor’ev et al., 2015).

Biocidal Properties

Derivatives of this compound have been studied for their biocidal properties. A study synthesized 5-Amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-7-phenyl-7H-thiazolo[3,2-a]pyrimidine-6-carbonitrile and found that it exhibited excellent biocidal properties in certain cases (Youssef & Omar, 2007).

Anticancer Properties

Compounds synthesized from this chemical scaffold have been evaluated for their potential anticancer properties. A study reported the synthesis of 5-amino-2-(4-chlorophenyl)-7-substituted phenyl-8,8a-dihydro-7H-(1,3,4)thiadiazolo(3,2-α)pyrimidine-6-carbonitrile derivatives and evaluated their in-vitro anticancer activities, demonstrating significant results against various human tumor cell lines (Tiwari et al., 2016).

Spectroscopic and Structural Investigations

The compound and its derivatives have also been a subject of spectroscopic and structural studies. For example, a study conducted spectroscopic and structural investigations on 6-amino-3-phenyl-4-(pyridin-4-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, providing insights into its spectral and structural properties through computational and experimental approaches (Kumar et al., 2020).